Ethylbenzene

• CAS No.: 100-41-4
• Product Name: Ethylbenzene
• Molecular Formula: C8H10; C6H5C2H5; C8H10
• Molecular Weight: 106.16 g/mol
• IUPAC Name: ethylbenzene
• Standard InChI: InChI=1S/C8H10/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3
• Standard InChIKey: YNQLUTRBYVCPMQ-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1
• Canonical SMILES: CCC1=CC=CC=C1
• Boiling Point: 277.2 °F at 760 mm Hg (NTP, 1992); 136.1 °C; 136.2 °C; 136 °C; 277°F
• Colorform: Colorless liquid
• Density: 0.867 at 68 °F (USCG, 1999); 0.8626 g/cu cm at 25 °C; Relative density (water = 1): 0.9; 0.87
• Flash Point: 59 °F (NTP, 1992); 15.0 °C (59.0 °F) - closed cup; 64 °F (18 °C) - closed cup; 70 °F (21 °C) - closed cup; 18 °C c.c.; 55°F
• Melting Point: -139 °F (NTP, 1992); -94.9 °C; -94.95 °C; -95 °C; -139°F
• Physical Description: Ethylbenzene appears as a clear colorless liquid with an aromatic odor. Flash point 59°F. Less dense than water (at 7.2 lb / gal) and insoluble in water. Hence floats on water. Vapors heavier than air. Used as a solvent and to make other chemicals.; Polyethylbenzene appears as a clear colorless liquid with a petroleum-like odor. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air.; GasVapor; Liquid; WetSolid, Liquid; COLOURLESS LIQUID WITH AROMATIC ODOUR.; Colorless liquid with an aromatic odor.
• Description: Ethylbenzene, also known as ethylbenzol or phenylethane, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Ethylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethylbenzene has been detected in multiple biofluids, such as feces and blood. Within the cell, ethylbenzene is primarily located in the membrane (predicted from logP). Ethylbenzene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, ethylbenzene can be found in black walnut and safflower. This makes ethylbenzene a potential biomarker for the consumption of these food products. Ethylbenzene is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.; Ethylbenzene appears as a clear colorless liquid with an aromatic odor. Flash point 59°F. Less dense than water (at 7.2 lb / gal) and insoluble in water. Hence floats on water. Vapors heavier than air. Used as a solvent and to make other chemicals.; Ethylbenzene is a colorless, flammable liquid that smells like gasoline. It is found in natural products such as coal tar and petroleum and is also found in manufactured products such as inks, insecticides, and paints. Ethylbenzene is used primarily to make another chemical, styrene. Other uses include as a solvent, in fuels, and to make other chemicals.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 73° F (NTP, 1992); 0.00 M; In water, 170 mg/L at 25 °C (average of 16 literature ranging from 131-212 mg/L at 25 °C); In water, 169 mg/L at 25 °C; In water, 0.014 g/100 mL at 15 °C; Soluble in all proportions in ethyl alcohol and ethyl ether; Miscible with the usual organic solvents.; Soluble in alcohol, benzene, carbon tetrachloride, and ether.; Slightly soluble in chloroform; miscible with ethanol and ethyl ether.; Insoublel in ammonia; soluble in SO2; Solubility in water, g/100ml at 20 °C: 0.015; 0.01%
• Synonyms: 1-Ethylbenzene; EB; Ethylbenzene; Ethylbenzol; NSC 406903; Phenylethane; α-Methyltoluene
• Vapor Density: 3.66 (NTP, 1992) (Relative to Air); 3.66 (Air = 1); Relative vapor density (air = 1): 3.7; 3.66
• Vapor Pressure: 10 mm Hg at 85.1 °F ; 5 mm Hg at 57.0° F; 760 mm Hg at 277.2° F (NTP, 1992); 9.60 mmHg; 9.6 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.9; 7 mmHg
• PubChem Compound: 7500
• Last Modified: Nov 11 2021